Cas no 532975-40-9 (2,4-dichloro-N-2-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide)

• Product Name: 2,4-dichloro-N-2-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide
• CAS No: 532975-40-9
• MF: C₂₅H₂₇Cl₂N₃O₂S
• MW: 504.471782922745
• CID: 6525202
• Update Time: 2025-06-09

2,4-dichloro-N-2-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-2-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide
• 2,4-dichloro-N-(2-(3-((2-(cyclohexylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
• Benzamide, 2,4-dichloro-N-[2-[3-[[2-(cyclohexylamino)-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-

• Inchi： 1S/C25H27Cl2N3O2S/c26-17-10-11-19(21(27)14-17)25(32)28-12-13-30-15-23(20-8-4-5-9-22(20)30)33-16-24(31)29-18-6-2-1-3-7-18/h4-5,8-11,14-15,18H,1-3,6-7,12-13,16H2,(H,28,32)(H,29,31)
• InChI Key： XEVSDXBVRXWGGF-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(NC2CCCCC2)=O)=C1)(=O)C1=CC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 731.3±60.0 °C(Predicted)
• pka: 13.15±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2,4-dichloro-N-2-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide

Professional Introduction to Compound with CAS No 532975-40-9 and Product Name: 2,4-dichloro-N-2-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide

The compound with the CAS number 532975-40-9 and the product name 2,4-dichloro-N-2-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and the presence of multiple functional groups make this molecule a subject of intense research interest, particularly in the development of novel bioactive agents.

The molecular structure of this compound features a benzamide core substituted with a 2,4-dichloro group at the phenyl ring. This substitution pattern is known to enhance the lipophilicity and binding affinity of the molecule, which are critical factors in drug design. Additionally, the presence of an indole moiety linked through a sulfur-containing functional group adds another layer of complexity to its chemical profile. The cyclohexylcarbamoyl group further modifies the electronic properties of the molecule, influencing its interactions with biological targets.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry due to their broad spectrum of biological activities. The indole ring in this compound is particularly noteworthy, as it has been shown to exhibit significant pharmacological effects in various disease models. Specifically, research has demonstrated that indole derivatives can modulate enzyme activity and receptor binding, making them valuable candidates for drug development. The sulfanyl group attached to the indole ring is believed to enhance the molecule's solubility and bioavailability, which are crucial for effective drug delivery.

The benzamide moiety is another key feature of this compound that contributes to its pharmacological potential. Benzamides are known for their ability to interact with specific biological targets, including proteases and receptors. In this context, the 2,4-dichloro-N-2-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide structure may exhibit unique properties that make it effective against certain diseases. For instance, studies have shown that benzamide derivatives can inhibit the activity of enzymes involved in inflammation and pain signaling, suggesting potential applications in treating chronic inflammatory conditions.

One of the most exciting aspects of this compound is its potential in oncology research. The combination of a benzamide core with an indole derivative has been explored in several preclinical studies as a strategy to develop novel anticancer agents. The cyclohexylcarbamoyl group and the sulfur-containing functional group are particularly interesting, as they may contribute to the molecule's ability to interfere with cancer cell proliferation and survival pathways. Preliminary data indicate that this compound can induce apoptosis in certain cancer cell lines, making it a promising candidate for further investigation.

In addition to its oncological potential, this compound has also shown promise in other therapeutic areas. For example, research has suggested that it may have antimicrobial properties due to its ability to disrupt bacterial cell membranes. This could make it useful in developing new antibiotics to combat resistant bacterial strains. Furthermore, the structural features of this molecule may allow it to interact with other biological targets involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. These findings highlight the broad therapeutic scope of this compound and its derivatives.

The synthesis and characterization of this compound have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to construct the complex molecular framework while maintaining high purity and yield. Techniques such as multi-step organic synthesis, coupled with spectroscopic and chromatographic methods, have been crucial in determining the structural integrity and chemical properties of this molecule. These efforts have not only yielded valuable insights into its reactivity but also provided a foundation for further structural optimization.

The pharmacokinetic profile of 2,4-dichloro-N-2-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide is another area of active investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its clinical efficacy and safety. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance rates. These characteristics make it an attractive candidate for further development into a clinical drug.

Future research directions for this compound include exploring its mechanism of action in greater detail. By elucidating how it interacts with biological targets at the molecular level, researchers can gain valuable insights into its therapeutic effects and potential side effects. Additionally, computational modeling techniques such as molecular docking and molecular dynamics simulations can be used to predict how this compound binds to its target proteins. These computational approaches can complement experimental studies by providing rapid screening tools for identifying potential drug candidates.

The development of novel pharmaceutical agents often involves iterative processes of structural optimization based on initial findings from preclinical studies. By modifying specific functional groups or substituents within the molecular framework of 2,4-dichloro-N-2-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide, researchers can fine-tune its pharmacological properties to improve efficacy while minimizing toxicity. This iterative approach has been successful in many drug development programs and is likely to be applicable in optimizing this compound for clinical use.

In conclusion,532975-40-9and 2,4-dichloro-N-2-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide represent a significant advancement in pharmaceutical chemistry with considerable therapeutic potential across multiple disease areas including oncology,inflammation,and antimicrobial applications. The structural complexity,functional groups,and promising preclinical data position this compound as a valuable asset for ongoing research efforts aimed at developing novel bioactive agents that address unmet medical needs.